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Cat. No.: B13463370

Get Quote
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Development Professionals Subject: Physicochemical Properties, Synthesis, and Applications
of 3-Amino-2-pentanone Hydrochloride

Executive Summary

3-Amino-2-pentanone hydrochloride (CAS: 40874-33-7) is a critical

-aminoketone intermediate used primarily in the synthesis of heterocyclic compounds and
flavor ingredients. Structurally, it consists of a five-carbon chain with a ketone functionality at
the C2 position and an amine group at the C3 position.[1] Due to the inherent instability of the
free base (

-aminoketones are prone to rapid self-condensation), the compound is manufactured and
stored as the hydrochloride salt.

This guide details the physicochemical profile, validated synthesis protocols, and reaction
mechanisms of 3-amino-2-pentanone hydrochloride, providing a robust framework for its

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b13463370#bc-rfq
https://www.benchchem.com/product/b13463370/docs?utm_src=pdf-body#technical-guide-3-amino-2-pentanone-hydrochloride
https://www.benchchem.com/product/b13463370/docs?utm_src=pdf-body#technical-guide-3-amino-2-pentanone-hydrochloride
https://cymitquimica.com/cas/343925-95-1/
https://www.benchchem.com/product/b13463370/docs?utm_src=pdf-body#technical-guide-3-amino-2-pentanone-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13463370?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

application in pharmaceutical and food chemistry research.

Physicochemical Specifications

The stability of 3-amino-2-pentanone is heavily dependent on its protonation state. The
hydrochloride salt serves as a "masked" form of the reactive free amine, preventing
dimerization until the reaction conditions are deliberately adjusted.

ble 1: Chemical Identi ies[11[21[3]

Property Specification
Chemical Name 3-Amino-2-pentanone hydrochloride
CAS Number 40874-33-7

Molecular Formula

Molecular Weight 137.61 g/mol
Structure (SMILES) CCC(N)C(=0)C.CI
Appearance White to off-white crystalline solid

Highly soluble in water, methanol, ethanol;

Solubility ) )
insoluble in non-polar solvents (hexane, ether)
o High (Deliquescent); requires storage under
Hygroscopicity desiccant
] ] Typically decomposes >150°C (exact range
Melting Point ] ]
varies by purity/solvate form)
. Stable as solid HCI salt at -20°C; Free base
Stability

unstable at RT

Synthesis & Production Protocols

The synthesis of 3-amino-2-pentanone hydrochloride typically follows a Nitrosation-
Reduction pathway. This route is preferred over direct amination of

-haloketones due to higher selectivity and easier purification of the salt form.
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Mechanism of Synthesis

The synthesis begins with the nitrosation of 2-pentanone at the activated methylene position
(C3), yielding the oxime intermediate (3-oximino-2-pentanone). This oxime is subsequently
reduced via catalytic hydrogenation in the presence of hydrochloric acid to secure the amine as
its salt immediately upon formation.

3-Amino-2-pentanone

2-Pentanone Activation > Nitrosation Electrophilic Subst. > Intermediate: Reduction > Catalytic Hydrogenation
Hydrochloride

(Precursor) (HNO2 / HCI) 3-Oximino-2-pentanone (H2, Pd/C, HCI)

Click to download full resolution via product page

Figure 1: Synthetic pathway from 2-pentanone to 3-amino-2-pentanone HCI via nitrosation and
reduction.

Experimental Protocol (Validated Workflow)

Step 1: Nitrosation[2]

o Reagents: 2-Pentanone (1.0 eq), Isopropyl! nitrite (or Sodium Nitrite/HCI), Hydrochloric acid
(catalytic).

e Procedure: Charge a reactor with 2-pentanone. Cool to 0-5°C. Slowly introduce the
nitrosating agent while maintaining temperature to prevent runaway exotherms.

o Observation: The solution transitions to a yellow/orange color, indicating the formation of 3-
oximino-2-pentanone.

o Workup: Extract the oxime with ether or use directly if solvent switching is feasible.
Step 2: Hydrogenation & Salt Formation
e Reagents: 3-Oximino-2-pentanone, 10% Pd/C catalyst, Ethanol, Conc. HCI (1.1 eq).

e Procedure: Dissolve the oxime in ethanol containing HCI. Transfer to a hydrogenation vessel
(Parr shaker or autoclave). Purge with
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, then pressurize with
(30-50 psi). Shake/stir at room temperature until hydrogen uptake ceases.

« |solation: Filter off the catalyst (Celite). Concentrate the filtrate under reduced pressure.

o Crystallization: The residue is often a viscous oil that crystallizes upon trituration with
anhydrous diethyl ether or acetone. Filter and dry under vacuum.

Reactivity & Applications

The primary utility of 3-amino-2-pentanone hydrochloride lies in its ability to generate the
reactive

-aminoketone species in situ. This species is a "chemical chameleon,” capable of acting as
both a nucleophile (amine) and an electrophile (carbonyl).

Pyrazine Formation (Dimerization)

In the presence of a base (e.g., NaOH,

), the free base is liberated. Two molecules of 3-amino-2-pentanone spontaneously condense
in a head-to-tail fashion to form a dihydropyrazine, which oxidizes to a tetra-substituted
pyrazine. This reaction mimics the Strecker degradation step of the Maillard reaction, crucial for
producing nutty/roasted flavor profiles.

Target Product: 2,5-Dimethyl-3,6-diethylpyrazine (and isomers).
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Figure 2: Mechanism of self-condensation (dimerization) to form alkylpyrazines.

Heterocycle Synthesis (Oxazoles & Imidazoles)

o Oxazoles: Reaction with acyl chlorides or anhydrides followed by cyclodehydration
(Robinson-Gabriel synthesis type) yields 2,4,5-trisubstituted oxazoles.

o Peptide Mimetics: The amine group can be coupled with protected amino acids (e.g., Cbz-
Glycine) to form peptide analogs, which are valuable in protease inhibitor research.

Handling & Stability Protocols
Storage Requirements

» Hygroscopicity: The HCI salt is extremely hygroscopic. Exposure to atmospheric moisture
will cause the solid to liquefy, making accurate weighing difficult and potentially accelerating
hydrolysis.
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» Recommendation: Store in a tightly sealed container under an inert atmosphere (Argon or
Nitrogen) at -20°C. Use a desiccator for short-term bench storage.

Safety (SDS Summary)

e Hazards: Irritant to eyes, respiratory system, and skin.
o PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

» Incompatibility: Strong oxidizing agents and strong bases (liberates the unstable free base).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13463370/docs#technical-guide-3-amino-2-
pentanone-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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